Cas no 488-17-5 (3-Methylcatechol)

3-Methylcatechol (CAS 488-17-5) is a dihydroxybenzene derivative with the molecular formula C₇H₈O₂. It serves as a versatile intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its phenolic structure enables applications in polymerization inhibitors, antioxidants, and dye synthesis. The compound exhibits favorable reactivity due to the presence of hydroxyl groups adjacent to a methyl substituent, facilitating selective functionalization. 3-Methylcatechol is characterized by its stability under standard conditions and compatibility with various reaction conditions, making it a reliable choice for fine chemical manufacturing. Proper handling is advised due to its potential irritant properties.

3-Methylcatechol structure

Product name:3-Methylcatechol

CAS No:488-17-5

MF:C₇H₈O₂

MW:124.1372

MDL:MFCD00016435

CID:37729

PubChem ID:340

3-Methylcatechol Chemical and Physical Properties

Names and Identifiers

- 3-Methylbenzene-1,2-diol
- 3-Methylcatechol
- METHYLCATECHOL, 3-(RG)
- 1,2-Dihydroxy-3-methylbenzene
- 2,3-Dihydroxytoluene
- 2,3-Toluenediol
- 2,3-Toluenediol-d3
- 3-methyl-pyrocatecho
- 3-Methylpyrocatechol
- Catechol,3-methyl
- Dihydroxytoluene
- METHYLCATECHOL,3
- [ "" ]
- 1,2-Benzenediol, 3-methyl-
- Pyrocatechol, 3-methyl-
- Catechol, 3-methyl-
- 3-Methyl-1,2-benzenediol
- 3-Methyl-1,2-dihydroxybenzene
- 3-METHYL CATECHOL
- 3-METHYL-BENZENE-1,2-DIOL
- 0HUZ4Q9R8C
- PGSWEKYNAOWQDF-UHFFFAOYSA-N
- 2, 3-Toluenediol
- PubChem17861
- 3-Methylcatecho
- NSC-66523
- HY-W012815
- NSC66523
- (S)-3-AMINO-5,5-DIMETHYLHEXANOICACID
- 2,3-Dihydroxytoluene; 3-Methylbenzene-1,2-diol;3-Methylbenzene-1,2-diol
- BRN 0774602
- SCHEMBL10526382
- BDBM50548725
- FT-0612043
- SY034740
- CHEBI:18404
- EN300-16625
- A827610
- M0184
- 2-Hydroxy-3-methylphenol
- 1, 2-Dihydroxy-3-methylbenzene
- InChI=1/C7H8O2/c1-5-3-2-4-6(8)7(5)9/h2-4,8-9H,1H
- 4-06-00-05860 (Beilstein Handbook Reference)
- AC-22587
- NS00031826
- C02923
- Z56347229
- AI3-61047
- AM808211
- Q15303191
- NSC 66523-d3
- bmse000334
- UNII-0HUZ4Q9R8C
- MFCD00016435
- 3-Methylcatechol, 98%
- 3-Methyl-1, 2-dihydroxybenzene
- NSC 66523
- DB03454
- FT-0671610
- F0001-1277
- 488-17-5
- CHEMBL1173328
- 3-methyl-1,2-dihydroxy benzene
- DTXSID9060071
- W-106038
- STR09012
- WLN: QR BQ C1
- CS-W013531
- HMS1789D12
- EINECS 207-672-6
- PD007518
- AKOS000121356
- SCHEMBL67369
- DB-028549
- 1,2-Dihydroxy-3-methylbenzene; 2,3-Dihydroxytoluene; 2,3-Toulenediol; 3-Methyl-1,2-benzenediol; 3-Methylpyrocatechol
- MDL： MFCD00016435
- Inchi： 1S/C7H8O2/c1-5-3-2-4-6(8)7(5)9/h2-4,8-9H,1H3
- InChI Key： PGSWEKYNAOWQDF-UHFFFAOYSA-N
- SMILES： O([H])C1C(=C([H])C([H])=C([H])C=1C([H])([H])[H])O[H]
- BRN： 0774602

Computed Properties

Exact Mass: 124.052429g/mol
Surface Charge: 0
XLogP3: 1.8
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 124.052429g/mol
Monoisotopic Mass: 124.052429g/mol
Topological Polar Surface Area: 40.5Å²
Heavy Atom Count: 9
Complexity: 92.9
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 19
Surface Charge: 0

Experimental Properties

Atmospheric OH Rate Constant: 2.05e-10 cm3/molecule*sec
Color/Form: Oil
Density: 1.1006 (rough estimate)
Melting Point: 64.0 to 68.0 deg-C
Boiling Point: 125°C/11mmHg(lit.)
Flash Point: 140 ºC
Refractive Index: 1.5286 (estimate)
Water Partition Coefficient: dissolution
PSA: 40.46000
LogP: 1.40620
Sensitiveness: Sensitive to light and air
Solubility: Slightly soluble in water

3-Methylcatechol Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H301,H311,H332,H315,H319,H335
Warning Statement： P261,P301
P310,P305
P351
P338,P361,P405,P501a
Hazardous Material transportation number：2811
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26; S37/39
RTECS：UX1910000
Hazardous Material Identification：
Storage Condition：2-8°C
Packing Group：III
Risk Phrases：R36/37/38
HazardClass：6.1(b)
PackingGroup：III
Packing Group：III
TSCA：Yes
Hazard Level：6.1(b)
Safety Term：6.1(b)

3-Methylcatechol Customs Data

HS CODE：2907299090
Customs Data：

China Customs Code:
2907299090

Overview:

2907299090 Other polyphenols,Phenolic alcohol.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

2907299090 polyphenols; phenol-alcohols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

3-Methylcatechol Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Alichem	A014002882-1g	2,3-Dihydroxytoluene	488-17-5	97%	1g	$1534.70	2023-09-01
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R015140-25g	3-Methylcatechol	488-17-5	98%	25g	￥534	2024-05-23
Enamine	EN300-16625-2.5g	3-methylbenzene-1,2-diol	488-17-5	95%	2.5g	$36.0	2023-07-09
eNovation Chemicals LLC	D595292-500g	3-Methylcatechol	488-17-5	97%	500g	$1200	2024-06-05
SHENG KE LU SI SHENG WU JI SHU	sc-266749-25g	3-Methylcatechol,	488-17-5	≥98%	25g	￥955.00	2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M48180-25g	3-Methylbenzene-1,2-diol	488-17-5		25g	¥446.0	2021-09-08
TRC	M290505-10g	3-Methyl-1,2-benzenediol	488-17-5		10g	$148.00	2023-05-18
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M124478-25g	3-Methylcatechol	488-17-5	≥98%	25g	¥600.90	2023-09-02
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M48180-100g	3-Methylbenzene-1,2-diol	488-17-5		100g	¥1686.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M48180-5g	3-Methylbenzene-1,2-diol	488-17-5		5g	¥106.0	2021-09-08

3-Methylcatechol Production Method

Synthetic Routes 1

9005-53-2

488-17-5

100-66-3

2785-89-9

90-02-8

121-33-5

496-16-2

527-55-9

90-00-6

93-51-6

876-02-8

496-78-6

134-96-3

24741-99-9

452-86-8

579-60-2

41438-18-0

24677-78-9

697-82-5

2896-60-8

99-76-3

1515-95-3

620-17-7

527-60-6

100-52-7

Reaction Conditions

1.1 Catalysts: Choline chloride , Imidazole ; 150 °C

Reference

Insights into alkaline choline chloride-based deep eutectic solvents pretreatment for Populus deltoides: Lignin structural features and modification mechanism

Li, Haichao; et al, International Journal of Biological Macromolecules, 2021, 193, 319-327